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Compound of Interest

Compound Name: Methyl brassylate

Cat. No.: B074189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl Brassylate, systematically known as Dimethyl tridecanedioate and also referred to as

Dimethyl brassylate, is the dimethyl ester of tridecanedioic acid (brassylic acid). With the

chemical formula C₁₅H₂₈O₄, this compound finds applications in various industries, including

cosmetics as an emollient and skin conditioning agent.[1] A thorough understanding of its

physicochemical properties is paramount for its effective formulation, quality control, and

exploration of new applications in research and development. This guide provides a detailed

overview of the core physicochemical characteristics of Methyl Brassylate, complete with

experimental protocols and a schematic for its synthesis.

Physicochemical Properties
The key physicochemical properties of Methyl Brassylate have been compiled from various

sources and are summarized in the table below for ease of reference and comparison.
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Property Value Units References

Molecular Formula C₁₅H₂₈O₄ [2][3][4]

Molecular Weight 272.38 g/mol [2][4][5][6]

CAS Number 1472-87-3 [2]

Appearance Powder [1][7]

Melting Point 35 - 37 °C [3][6][7][8][9]

36 °C [1][5][10][11]

Boiling Point 326 - 328 °C (at 760 mmHg) [6][8]

327 °C (at 760 mmHg) [3][7]

331.9 °C (at 760 mmHg) [5][10][11]

Density 0.962 g/cm³ [1][3][7]

~0.9913 g/cm³ [6]

Water Solubility 1.340 mg/L (at 25 °C, est.) [5][10]

Vapor Pressure 2.81E-04 mmHg [5]

0.000208 mmHg (at 25°C) [1]

LogP (Octanol-Water

Partition Coefficient)
4.820 [5]

4.6 [2]

4.430 (est.) [10]

Refractive Index ~1.4341 [6]

1.443 [1][7]

Flash Point >110 °C [10]

>230 °F [1][6]

Synthesis Workflow
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Methyl Brassylate is synthesized via the Fischer esterification of brassylic acid with methanol,

catalyzed by an acid. The following diagram illustrates the general workflow for this reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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